Cas no 1805511-95-8 (Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate
• CAS No: 1805511-95-8
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4881838
• Update Time: 2025-07-15

Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)5-3(12)2-4(6(9)10)13-7(5)11/h2,6H,1H3
• InChI Key： YGYJLOIIJUMTEJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate

Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate (CAS No. 1805511-95-8): An Overview

Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate (CAS No. 1805511-95-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development.

The chemical structure of Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate is noteworthy for its difluoromethyl, fluoro, and iodine substituents on the pyridine ring. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacological properties such as metabolic stability, lipophilicity, and receptor binding affinity. The presence of difluoromethyl and fluoro groups in Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate aligns with this trend, suggesting potential applications in the development of novel therapeutic agents.

The iodine substituent on the pyridine ring is particularly significant as it can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions. This feature makes Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate a valuable intermediate in the synthesis of a wide range of biologically active molecules. For instance, studies have shown that iodinated pyridines can be efficiently converted into arylated derivatives, which are often key intermediates in the synthesis of pharmaceuticals.

In the context of medicinal chemistry, Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate has been explored for its potential as a lead compound in the development of new drugs targeting various diseases. One notable area of research involves its use as a scaffold for the design of inhibitors targeting specific enzymes or receptors. For example, recent studies have demonstrated that compounds derived from this scaffold exhibit potent inhibitory activity against certain kinases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthetic accessibility of Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on a preparative scale, facilitating its use in high-throughput screening and lead optimization processes. These synthetic methods often involve multi-step sequences that incorporate modern catalytic techniques and green chemistry principles to ensure sustainability and environmental compatibility.

Furthermore, the physicochemical properties of Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate, such as its solubility and stability, have been extensively characterized. These properties are crucial for optimizing formulation strategies and ensuring the compound's suitability for various delivery systems, including oral, parenteral, and topical administration.

In summary, Methyl 6-(difluoromethyl)-2-fluoro-4-iodopyridine-3-carboxylate (CAS No. 1805511-95-8) represents a promising compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and potential biological activity make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play a significant role in advancing drug discovery efforts.